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Compound of Interest

Compound Name: tert-Butyl methyl succinate

Cat. No.: B081949 Get Quote

An In-depth Technical Guide to tert-Butyl Methyl
Succinate
This guide provides a detailed overview of the chemical properties and structure of tert-butyl
methyl succinate, a compound relevant to researchers, scientists, and professionals in drug

development and chemical synthesis.

Chemical Identity and Nomenclature
IUPAC Name: 4-tert-butyl 1-methyl butanedioate

Synonyms: Butanedioic acid tert-butyl ester methyl ester, Succinic acid tert-butyl ester

methyl ester, Butanedioic acid 1-(1,1-dimethylethyl) 4-methyl ester[1]

Tert-butyl methyl succinate is a diester of succinic acid, featuring both a tert-butyl and a

methyl ester group.

Physicochemical Properties
The fundamental physicochemical properties of tert-butyl methyl succinate are summarized

in the table below for easy reference.
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Property Value Source

CAS Number 14734-25-9 [2]

Molecular Formula C₉H₁₆O₄ [2]

Molecular Weight 188.22 g/mol

Linear Formula (CH₃)₃CO₂CCH₂CH₂CO₂CH₃

SMILES String COC(=O)CCC(=O)OC(C)(C)C

InChI Key
KGLNZUDBQPORRI-

UHFFFAOYSA-N

Density 1.022 g/mL at 25 °C

Boiling Point 85-95 °C at 20 mmHg

Refractive Index n20/D 1.421

Chemical Structure
The molecular structure of tert-butyl methyl succinate is characterized by a four-carbon

dicarboxylic acid backbone (succinate) where one carboxylic acid group is esterified with a

methyl group and the other with a tert-butyl group.

Caption: Chemical structure of tert-butyl methyl succinate.

Experimental Protocols & Signaling Pathways
Detailed experimental protocols for the synthesis or application of tert-butyl methyl succinate
are specific to individual research objectives and are not detailed herein. One general method

for its formation involves the addition reaction between tert-butyl alcohol and 4-oxo-but-3-

enoate in the presence of a lithium tert-butoxide catalyst, which yields a mixture of threo- and

erythro-isomeric forms.

As a chemical reagent and building block, tert-butyl methyl succinate is not directly involved

in biological signaling pathways. Its utility lies in its application in organic synthesis, where it

can be incorporated into larger molecules of pharmaceutical or material science interest. The
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logical workflow for its use typically involves its reaction as an electrophile at the ester carbonyl

carbons or as a nucleophile after deprotonation at the carbons alpha to the carbonyls.

tert-Butyl Methyl Succinate

Organic Synthesis

Target Molecule (e.g., Pharmaceutical, Material)

Click to download full resolution via product page

Caption: General workflow for the application of tert-butyl methyl succinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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